Cas no 831218-11-2 (1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-)

831218-11-2 structure
Product name:1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-
1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-
- 6-(4-methylphenyl)-1,2,4-triazine-3,5-diamine
- DTXSID70737174
- 831218-11-2
- SCHEMBL2326954
-
- Inchi: InChI=1S/C10H11N5/c1-6-2-4-7(5-3-6)8-9(11)13-10(12)15-14-8/h2-5H,1H3,(H4,11,12,13,15)
- InChI Key: GQIUWFKJKRMIHH-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C2=C(N=C(N=N2)N)N
Computed Properties
- Exact Mass: 201.10144537g/mol
- Monoisotopic Mass: 201.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.7Ų
- XLogP3: 0.5
1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)- Related Literature
-
2. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
-
David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
831218-11-2 (1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-) Related Products
- 1171208-10-8(N-2-(2-methoxyphenyl)ethyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide)
- 37487-96-0(1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 5-ethyl-5-methyl-, ethyl ester)
- 2229595-45-1(2-(aminomethyl)-4-hydroxy-3,3-dimethylbutanoic acid)
- 941872-49-7(5-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide)
- 1261893-74-6(3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid)
- 886914-31-4(5-(4-benzylpiperazin-1-yl)(thiophen-2-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)
- 852436-61-4(N-(2,3-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)
- 941240-43-3(4-4-cyano-5-(4-phenylpiperazin-1-yl)-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide)
- 1203005-18-8(N-(4-carbamoylphenyl)-2-[(3-chlorophenyl)amino]-1,3-thiazole-4-carboxamide)
- 2227861-63-2((1S)-2,2,2-trifluoro-1-(5-phenylthiophen-2-yl)ethan-1-ol)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
